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Compound of Interest

Compound Name:
2-Chloro-N-ethyl-6-

fluorobenzenemethanamine

Cat. No.: B1305246 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Review of the Mechanism of Action for 2-Chloro-N-ethyl-6-
fluorobenzenemethanamine

Executive Summary
This document serves as an in-depth technical guide on the mechanism of action of 2-Chloro-
N-ethyl-6-fluorobenzenemethanamine. However, a comprehensive review of publicly

available scientific literature and chemical databases reveals a significant lack of information

regarding the pharmacological properties and biological activity of this specific compound.

While its chemical structure and basic identifiers are documented, there is no substantive data

on its mechanism of action, molecular targets, or any associated quantitative biological data.

Chemical Identity
2-Chloro-N-ethyl-6-fluorobenzenemethanamine is a chemical compound with the following

identifiers:

IUPAC Name: 2-Chloro-N-ethyl-6-fluorobenzylamine

CAS Number: 62924-59-8[1][2][3][4]

Molecular Formula: C9H11ClFN[1]
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Molecular Weight: 187.64 g/mol [1]

The compound is listed by various chemical suppliers and is noted for its use in synthesis and

pharmaceuticals.[2]

Review of Available Literature and Data
An extensive search of scientific databases and literature was conducted to ascertain the

mechanism of action of 2-Chloro-N-ethyl-6-fluorobenzenemethanamine. The search terms

included "2-Chloro-N-ethyl-6-fluorobenzenemethanamine mechanism of action," "2-Chloro-
N-ethyl-6-fluorobenzenemethanamine pharmacology," and "2-Chloro-N-ethyl-6-
fluorobenzenemethanamine biological activity."

The search results were primarily limited to:

Listings by chemical suppliers.[2][3]

Basic substance details from regulatory bodies such as the U.S. Environmental Protection

Agency (EPA).[1]

Information on the synthesis of related, but structurally distinct, compounds. For instance,

literature exists on the synthesis of 2-chloro-N, N-diethyl-7-fluoroquinazolin-4-amine and

other chloroacetamide derivatives which have shown some biological activity as

antimicrobial agents.[5][6] However, this information is not directly applicable to the target

compound of this guide.

Crucially, no peer-reviewed studies detailing the pharmacodynamics, pharmacokinetics, target

identification, receptor binding affinities, enzyme inhibition constants (e.g., IC50, Ki), or in

vitro/in vivo experimental results for 2-Chloro-N-ethyl-6-fluorobenzenemethanamine could

be identified.

Data Presentation and Experimental Protocols
Due to the absence of quantitative data in the available literature, no tables summarizing

biological activity can be provided. Similarly, without any published experimental studies, it is

not possible to detail any experimental protocols associated with determining the mechanism of

action of this compound.
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Signaling Pathways and Experimental Workflows
The creation of diagrams for signaling pathways or experimental workflows is contingent on the

availability of data describing these processes. As no such data for 2-Chloro-N-ethyl-6-
fluorobenzenemethanamine has been found, no visualizations can be generated at this time.

Conclusion and Future Directions
In conclusion, there is a significant gap in the scientific literature regarding the mechanism of

action of 2-Chloro-N-ethyl-6-fluorobenzenemethanamine. While the compound is available

commercially and is noted for its potential use in pharmaceutical synthesis, its biological effects

remain uncharacterized in the public domain.

For researchers, scientists, and drug development professionals interested in this molecule, the

following steps would be necessary to elucidate its mechanism of action:

Initial Screening: Conduct a broad panel of in vitro assays to identify potential biological

targets. This could include receptor binding assays, enzyme inhibition assays, and cell-

based functional assays.

Target Validation: Following the identification of a potential target, further focused studies

would be required to confirm the interaction and determine its functional consequence.

In Vivo Studies: If in vitro activity is confirmed, subsequent in vivo studies in appropriate

animal models would be necessary to understand the compound's physiological effects,

pharmacokinetic profile, and potential therapeutic applications.

This document will be updated if and when new information regarding the mechanism of action

of 2-Chloro-N-ethyl-6-fluorobenzenemethanamine becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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